Cas no 2228980-58-1 (2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-amine
• CAS No: 2228980-58-1
• MF: C₆H₈F₂N₂O
• MW: 162.137328147888
• CID: 6235423
• PubChem ID: 165630976
• Update Time: 2025-05-23

2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-amine
• EN300-1948161
• 2228980-58-1

• Inchi： 1S/C6H8F2N2O/c1-3-4(2-10-11-3)5(9)6(7)8/h2,5-6H,9H2,1H3
• InChI Key： VFLBLIPORXFPIY-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NOC=1C)N)F

Computed Properties

• Exact Mass: 162.06046921g/mol
• Monoisotopic Mass: 162.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų

Additional information on 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-amine

2,2-Difluoro-1-(5-Methyl-1,2-Oxazol-4-yl)Ethan-1-Amine (CAS No. 2228980-58-1): A Comprehensive Overview

The compound 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-amine (CAS No. 2228980-58-1) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry, materials science, and biotechnology. This compound is characterized by its unique structure, which combines a difluoro-substituted ethanamine backbone with a 5-methyl oxazole ring, making it a versatile building block for various chemical reactions and molecular designs.

Recent studies have highlighted the potential of difluoro-substituted amine derivatives in the development of novel bioactive compounds. The presence of the oxazole ring in this molecule adds an additional layer of complexity and functionality, enabling it to participate in diverse chemical transformations. For instance, researchers have explored its role in the synthesis of antiviral agents, where its ability to form stable hydrogen bonds with viral proteins has shown promising results.

The synthesis of CAS No. 2228980-58-1 involves a multi-step process that combines principles from both organic synthesis and heterocyclic chemistry. The key steps include the formation of the oxazole ring through a [4+1] cycloaddition reaction and subsequent fluorination to introduce the difluoro groups. This compound is often used as an intermediate in the production of more complex molecules, such as peptide mimetics and small molecule inhibitors, which are critical in drug discovery.

In terms of applications, CAS No. 2228980-58-1 has found significant utility in the development of catalysts for organic reactions. Its ability to act as a Lewis base makes it an effective ligand in transition metal-catalyzed processes, such as cross-coupling reactions and asymmetric synthesis. Recent advancements in this area have demonstrated its role in enhancing the selectivity and efficiency of these reactions, leading to the production of enantiomerically pure compounds.

Furthermore, this compound has been investigated for its potential in the field of green chemistry, particularly in designing environmentally friendly synthetic routes. Its use as a reusable catalyst has been explored in various contexts, including the synthesis of biodegradable polymers and sustainable materials.

Recent research has also focused on the biological activity of CAS No. 2228980-58-1, particularly its interactions with cellular receptors and enzymes. Studies have shown that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for developing anticancer agents.

In conclusion, CAS No. 2228980-58-1 (2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-amine) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an essential component in modern chemical research and development.